1,3-Propane sultone 1,3-Propane sultone 1,3-Propanesultone is a cyclic sulfonic ester mainly used to introduce a propane sulfonic functionality into the organic structure.
1,3-Propane sultone is a sultone.
1,3-Propane sultone is used as a chemical intermediate. No information is available on the acute (short- term), chronic (long-term), reproductive, developmental, and carcinogenic effects of 1,3-propane sultone in humans. In rodents exposed to 1,3-propane sultone via gavage (experimentally placing the chemical in the stomach) and intravenous injection, tumors of the brain and other central nervous system (CNS) tissues have been observed. Leukemia, and tumors of the ear duct, small intestine, kidneys, lung, mammary gland, uterus, and skin have been reported in rodents exposed via gavage, injection, or dermal contact. The International Agency for Research on Cancer (IARC) has classified 1,3-propane sultone as a Group 2B, possible human carcinogen.
Propane sultone appears as white crystalline solid or a colorless liquid (above 86°F). Releases a foul odor when melting. (NIOSH, 2016)
Brand Name: Vulcanchem
CAS No.: 1120-71-4
VCID: VC20807435
InChI: InChI=1S/C3H6O3S/c4-7(5)3-1-2-6-7/h1-3H2
SMILES: C1COS(=O)(=O)C1
Molecular Formula: C3H6O3S
Molecular Weight: 122.15 g/mol

1,3-Propane sultone

CAS No.: 1120-71-4

Cat. No.: VC20807435

Molecular Formula: C3H6O3S

Molecular Weight: 122.15 g/mol

* For research use only. Not for human or veterinary use.

1,3-Propane sultone - 1120-71-4

Specification

Description 1,3-Propanesultone is a cyclic sulfonic ester mainly used to introduce a propane sulfonic functionality into the organic structure.
1,3-Propane sultone is a sultone.
1,3-Propane sultone is used as a chemical intermediate. No information is available on the acute (short- term), chronic (long-term), reproductive, developmental, and carcinogenic effects of 1,3-propane sultone in humans. In rodents exposed to 1,3-propane sultone via gavage (experimentally placing the chemical in the stomach) and intravenous injection, tumors of the brain and other central nervous system (CNS) tissues have been observed. Leukemia, and tumors of the ear duct, small intestine, kidneys, lung, mammary gland, uterus, and skin have been reported in rodents exposed via gavage, injection, or dermal contact. The International Agency for Research on Cancer (IARC) has classified 1,3-propane sultone as a Group 2B, possible human carcinogen.
Propane sultone appears as white crystalline solid or a colorless liquid (above 86°F). Releases a foul odor when melting. (NIOSH, 2016)
CAS No. 1120-71-4
Molecular Formula C3H6O3S
Molecular Weight 122.15 g/mol
IUPAC Name oxathiolane 2,2-dioxide
Standard InChI InChI=1S/C3H6O3S/c4-7(5)3-1-2-6-7/h1-3H2
Standard InChI Key FSSPGSAQUIYDCN-UHFFFAOYSA-N
SMILES C1COS(=O)(=O)C1
Canonical SMILES C1COS(=O)(=O)C1
Boiling Point 180 °C at 0.039 atm.
Colorform COLORLESS LIQ OR WHITE CRYSTALS
White, crystalline solid or a colorless liquid (above 86 degrees F).
Flash Point greater than 235 °F (NIOSH, 2016)
>110 °C
>235°F
Melting Point 86 °F (NIOSH, 2016)
31.5 °C
31 °C
86°F

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